Cas no 13535-92-7 (2-Quinazolinecarboxamide,4-methyl-)

• Product Name: 2-Quinazolinecarboxamide,4-methyl-
• CAS No: 13535-92-7
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 229471
• PubChem ID: 224588
• Update Time: 2025-04-19

2-Quinazolinecarboxamide,4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Quinazolinecarboxamide,4-methyl-
• 4-methylquinazoline-2-carboxamide
• 4-Methyl-chinazolin-2-carbonsaeure-amid
• 4-methyl-quinazoline-2-carboxylic acid amide
• AC1L5DEM
• AC1Q5GMK
• AR-1G3826
• CTK4B9783
• HMS2269J11
• NSC13213
• CHEMBL1430740
• NSC 13213
• DTXSID10279568
• SMR000528129
• SCHEMBL14358666
• MLS000737410
• NSC-13213
• 13535-92-7

• Inchi： 1S/C10H9N3O/c1-6-7-4-2-3-5-8(7)13-10(12-6)9(11)14/h2-5H,1H3,(H2,11,14)
• InChI Key： RNRDSFASSMRPKU-UHFFFAOYSA-N
• SMILES： O=C(C1=NC(C)=C2C=CC=CC2=N1)N

Computed Properties

• Exact Mass: 187.07467
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• PSA: 68.87
• LogP: 1.73740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines